Cas no 1210451-92-5 (Methyl 6-bromo-5-methylnicotinate)

Methyl 6-bromo-5-methylnicotinate is a brominated nicotinate ester derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable ester group and a reactive bromine substituent, facilitating further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. The methyl group at the 5-position enhances steric and electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its well-defined reactivity and compatibility with diverse reaction conditions. High purity and consistent quality ensure reliable performance in synthetic applications.
Methyl 6-bromo-5-methylnicotinate structure
1210451-92-5 structure
Product Name:Methyl 6-bromo-5-methylnicotinate
CAS No:1210451-92-5
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD18258594
CID:1081552
Update Time:2025-10-14

Methyl 6-bromo-5-methylnicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-bromo-5-methylnicotinate
    • methyl 6-bromo-5-methylpyridine-3-carboxylate
    • MDL： MFCD18258594
    • Inchi： 1S/C8H8BrNO2/c1-5-3-6(8(11)12-2)4-10-7(5)9/h3-4H,1-2H3
    • InChI Key： PZHHVEKWOYHXMK-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC(C(=O)OC)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),

Methyl 6-bromo-5-methylnicotinate Security Information

Methyl 6-bromo-5-methylnicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IJ548-50mg
Methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
50mg
 265.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IJ548-200mg
Methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
200mg
 664.0CNY 2021-08-04
Chemenu
CM176910-1g
methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
1g
 $565 2021-08-05
Chemenu
CM176910-5g
methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
5g
 $1468 2021-08-05
Chemenu
CM176910-10g
methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
10g
 $1959 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M70090-100mg
Methyl 6-bromo-5-methylnicotinate
 1210451-92-5
100mg
 ¥496.0 2021-09-04
Chemenu
CM176910-250mg
methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
250mg
 $130 2022-06-14
Chemenu
CM176910-1g
methyl 6-bromo-5-methylnicotinate
 1210451-92-5 98%
1g
 $331 2022-06-14
eNovation Chemicals LLC
D750060-100mg
Methyl 6-broMo-5-Methylnicotinate
 1210451-92-5 98%
100mg
 $75 2024-06-07
eNovation Chemicals LLC
D750060-250mg
Methyl 6-broMo-5-Methylnicotinate
 1210451-92-5 98%
250mg
 $240 2023-09-04

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